Cas no 1152568-56-3 (1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine)

• Product Name: 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine
• CAS No: 1152568-56-3
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6594234
• PubChem ID: 43119073
• Update Time: 2025-05-20

1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine
• 1152568-56-3
• [1-(5-chloro-2-methoxyphenyl)cyclopentyl]methanamine
• EN300-1986335

• Inchi： 1S/C13H18ClNO/c1-16-12-5-4-10(14)8-11(12)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： UYOKPFLLFKULIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CCCC1)OC

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine

1-(5-Chloro-2-Methoxyphenyl)Cyclopentylmethanamine: A Comprehensive Overview

The compound CAS No. 1152568-56-3, also known as 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising roles in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine consists of a cyclopentane ring attached to a methanamine group, which is further connected to a substituted phenyl ring. The phenyl group is substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such substituted aromatic compounds in medicinal chemistry. The presence of electron-withdrawing groups like chlorine and electron-donating groups like methoxy on the aromatic ring can modulate the reactivity of the molecule, making it an ideal candidate for drug design. For instance, researchers have explored its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific enzyme activities associated with tumor growth.

The synthesis of 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and amine formation. These reactions require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction pathways, reducing reaction times and enhancing efficiency.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies suggest that it may act as a potent inhibitor of cyclooxygenase enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to penetrate cellular membranes makes it a potential candidate for targeted drug delivery systems.

The environmental impact of 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its long-term environmental effects.

From a materials science perspective, this compound has been explored for its potential in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a viable building block for synthesizing novel polymers with tailored mechanical and thermal properties. Researchers are particularly interested in its application in developing high-performance materials for use in electronics and aerospace industries.

In conclusion, CAS No. 1152568-56-3, or 1-(5-chloro-2-methoxyphenyl)cyclopentylmethanamine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis techniques and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly significant role in the advancement of science and technology.